N-(3,5-dimethoxyphenyl)-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C17H19NO3S/c1-12-4-6-16(7-5-12)22-11-17(19)18-13-8-14(20-2)10-15(9-13)21-3/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: ZTKKFHZCKCSPLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=CC(=CC(=C2)OC)OC
• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-[(4-methylphenyl)thio]acetamide, commonly known as 2C-T-7, is a synthetic compound that belongs to the class of phenethylamine psychedelics. It was first synthesized by Alexander Shulgin in 1981 and gained popularity in the early 2000s as a recreational drug. However, due to its potential for abuse and adverse effects, it is now a controlled substance in many countries.

Mechanism of Action

The exact mechanism of action of 2C-T-7 is not fully understood, but it is believed to work by binding to serotonin receptors in the brain. Specifically, it has been shown to have a high affinity for the 5-HT2A and 5-HT2C receptors, which are involved in regulating mood, cognition, and perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2C-T-7 are similar to other psychedelics, such as LSD and psilocybin. It can cause alterations in perception, mood, and thought processes, as well as changes in sensory perception and time perception. It can also cause physical effects such as increased heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

The advantages of using 2C-T-7 in lab experiments include its ability to selectively bind to serotonin receptors, which can provide insights into the mechanisms of action of psychedelics on the brain. However, the limitations of using 2C-T-7 in lab experiments include its potential for abuse and adverse effects, which can make it difficult to obtain regulatory approval for research.

Future Directions

Future research on 2C-T-7 could focus on its potential therapeutic applications in the treatment of mental health disorders, as well as its use in neuroscience research to study the mechanisms of action of psychedelics on the brain. Additionally, research could be conducted to develop safer and more effective analogs of 2C-T-7 that have fewer adverse effects and a lower potential for abuse.

Synthesis Methods

The synthesis of 2C-T-7 involves the reaction of 3,5-dimethoxyphenylacetonitrile with 4-methylthiophenol in the presence of sodium hydride and dimethylformamide. The resulting product is then hydrolyzed with hydrochloric acid to yield 2C-T-7. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

2C-T-7 has been studied for its potential therapeutic applications in the treatment of mental health disorders such as depression, anxiety, and post-traumatic stress disorder. It has also been investigated for its potential use in neuroscience research to study the mechanisms of action of psychedelics on the brain.